bpV(phen) (potassium hydrate)
bpV(phen) (potassium hydrate)
bpV(phen) is a bisperoxovanadium (bpV) compound which inhibits several different protein tyrosine phosphatases (PTPs), with selectivity for PTEN (IC50 = 38 nM). It also inhibits the vascular endothelial PTP, PTP-β (IC50 = 343 nM), and PTP-1β (IC50 = 920 nM). At 0.1 mM, bpV(phen) inhibits SH2 domain-containing inositol 5’-phosphatase-2. Presumably by inhibiting insulin receptor kinase-associated PTPs, bpV(phen) activates the insulin receptor tyrosine kinase and promotes downstream signaling, including activation of PI3-kinase.
Brand Name:
Vulcanchem
CAS No.:
171202-16-7
VCID:
VC0157512
InChI:
InChI=1S/C12H8N2.K.2O2.3H2O.O.V/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;;2*1-2;;;;;/h1-8H;;;;3*1H2;;/q;+1;2*-2;;;;;
SMILES:
C1=CC2=C(C3=C(C=CC=N3)C=C2)N=C1.O.O.O.[O-][O-].[O-][O-].O=[V].[K+]
Molecular Formula:
C12H14KN2O8V-3
Molecular Weight:
404.3
bpV(phen) (potassium hydrate)
CAS No.: 171202-16-7
Cat. No.: VC0157512
Molecular Formula: C12H14KN2O8V-3
Molecular Weight: 404.3
* For research use only. Not for human or veterinary use.
Specification
| Description | bpV(phen) is a bisperoxovanadium (bpV) compound which inhibits several different protein tyrosine phosphatases (PTPs), with selectivity for PTEN (IC50 = 38 nM). It also inhibits the vascular endothelial PTP, PTP-β (IC50 = 343 nM), and PTP-1β (IC50 = 920 nM). At 0.1 mM, bpV(phen) inhibits SH2 domain-containing inositol 5’-phosphatase-2. Presumably by inhibiting insulin receptor kinase-associated PTPs, bpV(phen) activates the insulin receptor tyrosine kinase and promotes downstream signaling, including activation of PI3-kinase. |
|---|---|
| CAS No. | 171202-16-7 |
| Molecular Formula | C12H14KN2O8V-3 |
| Molecular Weight | 404.3 |
| IUPAC Name | potassium;oxovanadium;1,10-phenanthroline;diperoxide;trihydrate |
| Standard InChI | InChI=1S/C12H8N2.K.2O2.3H2O.O.V/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;;2*1-2;;;;;/h1-8H;;;;3*1H2;;/q;+1;2*-2;;;;; |
| Standard InChI Key | TYPQOCBUPQJDHB-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C3=C(C=CC=N3)C=C2)N=C1.O.O.O.[O-][O-].[O-][O-].O=[V].[K+] |
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